Cas no 2839138-75-7 (1-[3-(Bromomethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrobromide)

• Product Name: 1-[3-(Bromomethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrobromide
• CAS No: 2839138-75-7
• MF: C₇H₁₃Br₂N
• MW: 270.992820501328
• CID: 5970521
• PubChem ID: 165880679
• Update Time: 2025-05-19

1-[3-(Bromomethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2839138-75-7
• 1-[3-(bromomethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrobromide
• EN300-39667440
• [3-(bromomethyl)-1-bicyclo[1.1.1]pentanyl]methanamine;hydrobromide
• 1-[3-(Bromomethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrobromide

• Inchi： 1S/C7H12BrN.BrH/c8-4-6-1-7(2-6,3-6)5-9;/h1-5,9H2;1H
• InChI Key： NXQWDDHVDAPKHV-UHFFFAOYSA-N
• SMILES： BrCC12CC(CN)(C1)C2.Br

Computed Properties

• Exact Mass: 270.93943g/mol
• Monoisotopic Mass: 268.94147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-[3-(Bromomethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrobromide

Introduction to 1-[3-(Bromomethyl)bicyclo[1.1.1]pentan-1-yl]methanamine Hydrobromide (CAS No. 2839138-75-7)

1-[3-(Bromomethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrobromide, identified by its CAS number 2839138-75-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in drug discovery and development.

The molecular structure of 1-[3-(Bromomethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrobromide features a bicyclic framework, specifically a bicyclo[1.1.1]pentane scaffold, which is a common motif in natural products and pharmacologically active compounds. The presence of a bromomethyl group at the 3-position of the bicyclic system enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the amine functionality at the 1-position provides a site for further derivatization, enabling the construction of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from bicyclic structures due to their unique physicochemical properties and biological activities. Studies have shown that such compounds can exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and anticancer properties. The< strong>bromomethyl group in 1-[3-(Bromomethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrobromide is particularly significant as it allows for facile introduction of various functional groups, facilitating the synthesis of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The bicyclo[1.1.1]pentane core is known for its stability and rigidity, which can be advantageous in designing drugs that require specific spatial arrangements to interact effectively with biological targets. Furthermore, the< strong>hydrobromide salt form enhances the solubility and stability of the compound, making it more suitable for use in pharmaceutical formulations.

The< strong>CAS number 2839138-75-7 provides a unique identifier for this compound, ensuring accurate documentation and traceability in research and industrial settings. This level of specificity is crucial for maintaining consistency in chemical synthesis and drug development processes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-[3-(Bromomethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrobromide with greater accuracy before conducting expensive wet-lab experiments. These computational methods leverage large datasets and sophisticated algorithms to model how molecules interact with biological targets, providing valuable insights into their potential therapeutic applications.

The< strong>bicyclo[1.1.1]pentane scaffold is particularly interesting because it mimics the structural features found in many natural products that have demonstrated significant biological activity. By incorporating this motif into synthetic molecules, researchers can harness the inherent properties of these structures to develop new drugs with improved efficacy and reduced side effects.

The< strong>bromomethyl group is a versatile functional handle that allows for further chemical modifications through nucleophilic substitution reactions. This reactivity makes it possible to introduce various substituents at different positions on the molecule, enabling the creation of libraries of compounds with diverse biological profiles.

In conclusion, 1-[3-(Bromomethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrobromide (CAS No. 2839138-75-7) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique structural features and reactivity make it a valuable tool for drug discovery and development, with potential applications across multiple therapeutic areas.